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Compound of Interest

Compound Name: 2-(2,5-Dichlorophenyl)morpholine

Cat. No.: B13628363

Get Quote

Technical Guide: 2-(2,5-
Dichlorophenyl)morpholine
Executive Summary
2-(2,5-Dichlorophenyl)morpholine is a substituted phenylmorpholine derivative belonging to

the broader class of psychostimulant compounds structurally related to phenmetrazine (3-

methyl-2-phenylmorpholine). Characterized by a morpholine ring substituted at the 2-position

with a 2,5-dichlorophenyl moiety, this compound represents a specific lipophilic analogue within

the norepinephrine-dopamine reuptake inhibitor (NDRI) family.

While direct clinical literature on this specific isomer is sparse compared to its 3-chloro (3-CPM)

or 3-fluoro (3-FPM) analogues, its structural properties suggest a potent, highly lipophilic

monoamine transporter ligand. This guide provides a comprehensive technical analysis of its

chemical structure, theoretical synthesis, pharmacological profile, and safety considerations,

grounded in the established structure-activity relationships (SAR) of the phenylmorpholine

class.
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Chemical Structure & Physiochemical Properties[1]
[2]
Nomenclature and Identification[1]

IUPAC Name: 2-(2,5-Dichlorophenyl)morpholine

Common Name: 2,5-Dichlorophenmetrazine (Desmethyl analogue)

Molecular Formula: C₁₀H₁₁Cl₂NO

Molecular Weight: 232.11 g/mol

SMILES:Clc1cc(Cl)ccc1C2OCCN2

Structural Analysis
The molecule consists of a morpholine ring attached to a phenyl ring at the C2 position. The

phenyl ring bears two chlorine atoms at the ortho (2) and meta (5) positions.

Stereochemistry: The C2 carbon of the morpholine ring is a chiral center. Based on

phenmetrazine SAR, the (S)-enantiomer is typically the more potent reuptake inhibitor,

though the racemate is commonly synthesized.

Conformational Dynamics: The 2-chloro substituent introduces significant steric strain (ortho-

effect), likely forcing the phenyl ring to rotate out of coplanarity with the morpholine ring. This

"twisted" conformation is critical for binding affinity at the dopamine transporter (DAT).

Lipophilicity: The addition of two chlorine atoms significantly increases the logP (partition

coefficient) compared to the unsubstituted parent 2-phenylmorpholine, predicting enhanced

blood-brain barrier (BBB) permeability.
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Property Value (Predicted) Context

LogP ~2.8 - 3.2
High lipophilicity; rapid CNS

entry.

pKa ~8.5 (Amine)
Exists primarily as a cation at

physiological pH.

H-Bond Donors 1 (NH)
Secondary amine; capable of

H-bonding.

H-Bond Acceptors 2 (N, O)
Morpholine oxygen and

nitrogen.

Rotatable Bonds 1
Bond between C2-morpholine

and C1-phenyl.

Synthesis & Manufacturing
The synthesis of 2-(2,5-Dichlorophenyl)morpholine typically follows the alpha-haloketone

route, a robust method for generating 2-substituted morpholines. This pathway offers high

yields and allows for the introduction of the specific 2,5-dichloro substitution pattern early in the

sequence.

Synthetic Route (Alpha-Bromoketone Method)
Step 1: Alpha-Bromination

Precursor: 2,5-Dichloroacetophenone.

Reagent: Bromine (Br₂) or Phenyltrimethylammonium tribromide (PTAB).

Mechanism: Electrophilic alpha-halogenation.

Product: 2-Bromo-1-(2,5-dichlorophenyl)ethanone.

Step 2: Amination with Ethanolamine

Reagents: Ethanolamine (2-aminoethanol), solvent (DCM or THF), base (K₂CO₃).
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Process: Nucleophilic attack of the amine on the alpha-carbon, displacing the bromide.

Intermediate: 2-((2-Hydroxyethyl)amino)-1-(2,5-dichlorophenyl)ethanone.

Step 3: Reduction

Reagent: Sodium Borohydride (NaBH₄) in methanol.

Process: Reduction of the ketone to a secondary alcohol.

Intermediate: 1-(2,5-Dichlorophenyl)-2-((2-hydroxyethyl)amino)ethanol (a diol).

Step 4: Cyclization

Reagent: Concentrated Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂) followed by base.

Process: Intramolecular dehydration (ether formation) to close the morpholine ring.

Product: 2-(2,5-Dichlorophenyl)morpholine.

Synthesis Workflow Diagram

2,5-Dichloroacetophenone Bromination
(Br2 / PTAB) Alpha-Bromoketone Amination

(Ethanolamine) Amino-Ketone Reduction
(NaBH4) Diol Intermediate Cyclization

(H2SO4)
2-(2,5-Dichlorophenyl)

morpholine

Click to download full resolution via product page

Figure 1: Step-by-step synthetic pathway for 2-(2,5-Dichlorophenyl)morpholine via the alpha-

bromoketone route.

Pharmacology & Mechanism of Action
Mechanism of Action (MOA)
As a phenylmorpholine, 2-(2,5-Dichlorophenyl)morpholine functions primarily as a

Monoamine Reuptake Inhibitor. It binds to the transporter proteins for dopamine (DAT) and

norepinephrine (NET), preventing the reuptake of these neurotransmitters from the synaptic

cleft.
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DAT Inhibition: Increases extracellular dopamine, leading to psychostimulant effects

(alertness, euphoria, locomotor activity).

NET Inhibition: Increases extracellular norepinephrine, contributing to sympathomimetic

effects (increased heart rate, blood pressure, arousal).

Selectivity Profile: The 2,5-dichloro substitution is sterically bulky. In phenethylamine SAR,

ortho-substitutions often shift selectivity towards NET over DAT. However, the morpholine

ring confers inherent DAT affinity. This compound is likely a balanced NDRI with a bias

towards norepinephrine due to the 2-chloro steric clash.

Structure-Activity Relationship (SAR)
2-Chloro (Ortho): Creates steric hindrance. This may reduce potency slightly compared to

the 3-chloro analogue (3-CPM) but increases resistance to metabolic deamination.

5-Chloro (Meta): Enhances lipophilicity and electron-withdrawing character, potentially

increasing binding affinity through hydrophobic interactions in the transporter pocket.

Morpholine Nitrogen: The secondary amine is crucial for ionic bonding with the conserved

aspartate residue in the transmembrane domain of DAT/NET.

Pharmacological Signaling Diagram
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Figure 2: Pharmacological mechanism of action showing dual inhibition of DAT and NET

transporters.

Analytical Characterization
To validate the identity of synthesized 2-(2,5-Dichlorophenyl)morpholine, the following

analytical signatures are expected:
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Technique Expected Signature

¹H-NMR (CDCl₃)

Aromatic Region: 3 protons (complex splitting

due to 2,5-substitution).Morpholine Ring:

Multiplets at 2.8–3.8 ppm (6H).Benzylic Proton:

Doublet of doublets (or broad doublet) at ~4.5

ppm (1H, C2-H).

¹³C-NMR

Aromatic Carbons: 6 signals (quaternary

carbons shifted by Cl).Morpholine Carbons: 4

signals (C2, C3, C5, C6). C2 will be significantly

deshielded (~70-80 ppm).

Mass Spectrometry

Molecular Ion: [M+H]⁺ = 232/234 (Characteristic

9:6:1 isotope pattern for Cl₂).Fragmentation:

Loss of morpholine ring or tropylium ion

formation.

IR Spectroscopy

Amine: Weak N-H stretch ~3300 cm⁻¹.Aromatic:

C-H stretch >3000 cm⁻¹.C-Cl: Strong stretches

~700-800 cm⁻¹.

Safety & Handling
Warning: As a potent substituted phenylmorpholine, this compound should be treated as a

hazardous chemical with potential for abuse and toxicity.

Personal Protective Equipment (PPE): Full chemical resistant suit, nitrile gloves, and NIOSH-

approved respirator (N95 or P100) are mandatory during synthesis and handling.

Acute Toxicity: Likely high. Expect sympathomimetic toxicity (hypertension, hyperthermia,

seizure risk) in overdose.

Storage: Store at -20°C, protected from light and moisture. As a secondary amine, it is

sensitive to oxidation over long periods.

Regulatory Status: While not explicitly scheduled in all jurisdictions, it is a structural analogue

of Phenmetrazine (Schedule II in US) and likely falls under "Analogue Acts" (e.g., US Federal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13628363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analogue Act) if intended for human consumption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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